2-(9,10-Dioxoanthracen-2-yl)acetonitrile

• IUPAC Name: 2-(9,10-dioxoanthracen-2-yl)acetonitrile
• InChI: InChI=1S/C16H9NO2/c17-8-7-10-5-6-13-14(9-10)16(19)12-4-2-1-3-11(12)15(13)18/h1-6,9H,7H2
• InChI Key: PDOFSHJOQBHGMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)CC#N
• Molecular Formula: C16H9NO2
• DSSTOX Substance ID: DTXSID40377329
• Molecular Weight: 247.25 g/mol
• CAS No.: 121831-04-7

Description

2-(9,10-Dioxoanthracen-2-yl)acetonitrile is a useful research compound. Its molecular formula is C16H9NO2 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Reactions with Cryptohydride Systems

Research by A. Vaisburg, A. Amer, and H. Falk (1995) investigated the reaction of a related compound, 2-(10-diazo-10H-anthracen-9-ylidene)-malonodinitrile, with cryptohydride systems like formic acid-triethylamine. This study is significant for understanding the behavior of similar compounds in chemical synthesis and reaction mechanisms. It revealed that the expected product was anthracen-9-yl-acetonitrile instead of 10-dicyanomethyl-9,10-dihydro-anthracene-9-yl formate, demonstrating unexpected outcomes in such chemical reactions (Vaisburg, Amer, & Falk, 1995).

2. Synthesis of Amidoxime-Functionalized Derivatives

A 2019 study by M. Stasevych et al. involved the synthesis of new (9,10-dioxoanthracen-1-yl)hydrazones containing amidoxime fragments. This research is relevant for the development of novel organic compounds and could have implications in various fields such as materials science and pharmacology (Stasevych et al., 2019).

3. Lithium Isotope Discrimination Studies

The work of Servando Muñoz and L. Echegoyen (1991) explored how an anthraquinone-15-crown-5 lariat ether, a related compound, could differentiate between lithium isotopes. This study contributes to our understanding of isotope separation and the unique properties of such organic molecules in selective binding (Muñoz & Echegoyen, 1991).

4. Photocatalytic Oxygenation

T. Tamai et al. (1993) investigated the 9,10-dicyanoanthracene-sensitized photooxygenation of certain compounds in acetonitrile. This research is significant in understanding the photocatalytic properties of anthracene derivatives and their potential applications in organic synthesis and environmental chemistry (Tamai et al., 1993).

5. Antimicrobial Activity of Derivatives

V. I. Zvarich et al. (2014) synthesized new amino-acid derivatives of 9,10-anthraquinone and tested their antimicrobial actions. This research is vital for the development of new antimicrobial agents and understanding the biological activity of anthraquinone derivatives (Zvarich et al., 2014).